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molecular formula C9H16O3 B8517875 Butyl 2-oxopentanoate CAS No. 61574-63-8

Butyl 2-oxopentanoate

Cat. No. B8517875
M. Wt: 172.22 g/mol
InChI Key: FRGXKIHOIBVDQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536197B2

Procedure details

The same operation as in Example (106a) was performed using butyl 2-oxopentanoate (described in Cuvigny; C. R. Hebd. Seances Acad. Sci.; 240; 1955; 206, 12g, 69.8 mmol), bromine (3.33 mL, 65 mmol) and chloroform (80 mL), to obtain 16.15 g of the title compound as a colorless liquid (99%).
Quantity
69.8 mmol
Type
reactant
Reaction Step One
Quantity
3.33 mL
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Three
Yield
99%

Identifiers

REACTION_CXSMILES
[O:1]=[C:2]([CH2:10][CH2:11][CH3:12])[C:3]([O:5][CH2:6][CH2:7][CH2:8][CH3:9])=[O:4].[Br:13]Br>C(Cl)(Cl)Cl>[Br:13][CH:10]([CH2:11][CH3:12])[C:2](=[O:1])[C:3]([O:5][CH2:6][CH2:7][CH2:8][CH3:9])=[O:4]

Inputs

Step One
Name
Quantity
69.8 mmol
Type
reactant
Smiles
O=C(C(=O)OCCCC)CCC
Step Two
Name
Quantity
3.33 mL
Type
reactant
Smiles
BrBr
Step Three
Name
Quantity
80 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
BrC(C(C(=O)OCCCC)=O)CC
Measurements
Type Value Analysis
AMOUNT: MASS 16.15 g
YIELD: PERCENTYIELD 99%
YIELD: CALCULATEDPERCENTYIELD 98.9%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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